![molecular formula C7H6N2O2 B011556 2H-Pyrido[4,3-b][1,4]oxazin-3(4H)-one CAS No. 102226-40-4](/img/structure/B11556.png)
2H-Pyrido[4,3-b][1,4]oxazin-3(4H)-one
Overview
Description
2H-Pyrido[4,3-b][1,4]oxazin-3(4H)-one is a heterocyclic compound with the empirical formula C7H6N2O2 and a molecular weight of 150.13 g/mol . It is part of a collection of unique chemicals provided by Sigma-Aldrich for early discovery researchers . The compound’s structure consists of a pyridine ring fused with an oxazinone ring, resulting in an intriguing three-dimensional arrangement.
Synthesis Analysis
The synthesis of 2H-Pyrido[4,3-b][1,4]oxazin-3(4H)-one involves several steps. One notable method includes the reaction of pyrido[1,4]oxazin-3(4H)-one with an appropriate nucleophile or electrophile. Researchers have explored various synthetic routes, including cyclization reactions and functional group modifications .
Molecular Structure Analysis
The molecular structure of 2H-Pyrido[4,3-b][1,4]oxazin-3(4H)-one reveals its intriguing features. The compound’s core consists of a pyridine ring fused with an oxazinone ring. The nitrogen and oxygen atoms in the oxazinone moiety contribute to its reactivity and potential biological activity. Researchers use techniques such as NMR spectroscopy and X-ray crystallography to elucidate its precise structure .
Chemical Reactions Analysis
2H-Pyrido[4,3-b][1,4]oxazin-3(4H)-one can participate in various chemical reactions. These include nucleophilic substitutions, cyclizations, and transformations of the oxazinone ring. Researchers have explored its reactivity with different reagents to synthesize derivatives and study their properties .
Physical And Chemical Properties Analysis
Scientific Research Applications
Anticancer Activity
The derivatives of 2H-Pyrido[4,3-b][1,4]oxazin-3(4H)-one have been studied for their potential as anticancer agents . Research has shown that these compounds exhibit moderate to excellent antiproliferative activity against various cancer cell lines, including Hela, A549, HepG2, and MCF-7 . The introduction of alkyl or aralkyl and a sulfonyl group to the core structure has been considered to enhance the pharmacological profile of these compounds, making them promising candidates for cancer therapy.
Molecular Docking and Dynamics
Molecular docking studies have revealed the binding orientations of these compounds in the active site of c-Met, a protein associated with cancer progression . Furthermore, molecular dynamics simulations have been performed to evaluate the binding stabilities between the synthesized compounds and their receptors. This suggests that 2H-Pyrido[4,3-b][1,4]oxazin-3(4H)-one derivatives could be further optimized for targeted drug delivery in cancer treatment.
Design and Synthesis of Novel Compounds
The core structure of 2H-Pyrido[4,3-b][1,4]oxazin-3(4H)-one serves as a scaffold for the design and synthesis of novel compounds. By modifying the core skeleton, researchers have been able to create derivatives with high antiproliferative activity and c-Met inhibitory potency, which are crucial for the development of new anticancer drugs .
In Vitro Antiproliferative Assays
In vitro assays, such as the MTT assay, have been utilized to determine the IC50 values of these compounds, which indicate the concentration required to inhibit cell proliferation by 50% . These assays are essential for preliminary screening of the anticancer potential of new compounds before proceeding to in vivo studies.
Mechanism of Action
Target of Action
The primary target of 2H-Pyrido[4,3-b][1,4]oxazin-3(4H)-one is identified as the mineralocorticoid receptor . This receptor plays a crucial role in maintaining electrolyte balance and blood pressure.
Mode of Action
2H-Pyrido[4,3-b][1,4]oxazin-3(4H)-one acts as a nonsteroidal mineralocorticoid antagonist . It binds to the mineralocorticoid receptor, blocking its activation and thereby inhibiting its effects.
Safety and Hazards
As with any chemical compound, safety precautions are essential. Researchers should handle 2H-Pyrido[4,3-b][1,4]oxazin-3(4H)-one in a well-ventilated area, wear appropriate protective gear, and follow established laboratory protocols. Detailed safety data, including toxicity and hazards, should be obtained from reliable sources before handling this compound .
properties
IUPAC Name |
4H-pyrido[4,3-b][1,4]oxazin-3-one | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H6N2O2/c10-7-4-11-6-1-2-8-3-5(6)9-7/h1-3H,4H2,(H,9,10) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GMGNQLIBKSJBQC-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(=O)NC2=C(O1)C=CN=C2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H6N2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80560819 | |
Record name | 2H-Pyrido[4,3-b][1,4]oxazin-3(4H)-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80560819 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
150.13 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
102226-40-4 | |
Record name | 2H-Pyrido[4,3-b][1,4]oxazin-3(4H)-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80560819 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2H,3H,4H-pyrido[4,3-b][1,4]oxazin-3-one | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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